N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide

• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol
• IUPAC Name: N-(5-cyclohexyl-1H-1,2,4-triazol-3-yl)-3-pyrrol-1-ylpropanamide
• InChI: InChI=1S/C15H21N5O/c21-13(8-11-20-9-4-5-10-20)16-15-17-14(18-19-15)12-6-2-1-3-7-12/h4-5,9-10,12H,1-3,6-8,11H2,(H2,16,17,18,19,21)
• InChI Key: NUAWCOIRXHSIQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC(=NN2)NC(=O)CCN3C=CC=C3

Description

N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide is a synthetic organic compound that features a triazole ring and a pyrrole ring. Compounds containing these rings are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide typically involves the formation of the triazole and pyrrole rings followed by their coupling. Common synthetic routes may include:

Formation of the Triazole Ring: This can be achieved through cyclization reactions involving hydrazines and nitriles under acidic or basic conditions.

Formation of the Pyrrole Ring: Pyrrole rings can be synthesized via Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds with ammonia or primary amines.

Coupling Reactions: The triazole and pyrrole rings can be coupled using amide bond formation techniques, such as using coupling reagents like EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, solvent recycling, and other green chemistry practices.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized at the pyrrole ring or the cyclohexyl group.

Reduction: Reduction reactions could target the triazole ring or the amide bond.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the triazole or pyrrole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, RNH2) can be employed.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide may have various applications in scientific research, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Investigation of its potential as a therapeutic agent due to its structural features.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide would depend on its specific biological target. Generally, compounds with triazole and pyrrole rings can interact with enzymes, receptors, or nucleic acids, affecting various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(3-phenyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide
• N-(3-methyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide

Uniqueness

N-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)-3-(1H-pyrrol-1-yl)propanamide is unique due to the presence of the cyclohexyl group, which can influence its steric and electronic properties, potentially leading to different biological activities and chemical reactivity compared to its analogs.